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phosphorylcholine

Cat. No.: B15578237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Z)-Oleyloxyethyl phosphorylcholine, with the CAS number 84601-19-4, is a synthetic

phospholipid analogue that has garnered interest in the scientific community for its biological

activities, primarily as an inhibitor of secreted phospholipase A2 (sPLA2).[1][2][3] This technical

guide provides a comprehensive overview of the available technical data, biological context,

and generalized experimental protocols relevant to the study of this compound.

Chemical and Physical Properties
(Z)-Oleyloxyethyl phosphorylcholine is the (Z)-isomer of oleyloxyethyl phosphorylcholine.[1]

[3] Its structure integrates an oleyl ether group with a phosphorylcholine headgroup, making it a

structural analogue of natural phospholipids.

Table 1: Physicochemical Properties of (Z)-Oleyloxyethyl phosphorylcholine
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Property Value Source

CAS Number 84601-19-4 [1][2][4][5]

Molecular Formula C25H52NO5P [1][2][4][5]

Molecular Weight 477.66 g/mol [1][6]

Exact Mass 477.36 g/mol N/A

Alternate Names

1-O-(9Z-octadecenyl)-

ethyleneglycol-2-O-

phosphorylcholine

[2][4]

Physical State Solid N/A

Storage Temperature -20°C [1][2]

Stability ≥ 2 years at -20°C [2]

Table 2: Solubility Data

Solvent Solubility Source

Dimethylformamide (DMF) ~16 mg/mL [2][7]

Dimethyl sulfoxide (DMSO) ~16 mg/mL [2][7]

Ethanol ~15 mg/mL [2]

Phosphate-Buffered Saline

(PBS, pH 7.2)
~25 mg/mL [2][7]

Biological Activity and Mechanism of Action
The primary reported biological activity of (Z)-Oleyloxyethyl phosphorylcholine is the

inhibition of secreted phospholipase A2 (sPLA2).[1][3]

Table 3: Biological Activity
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Target Action Potency (IC50)
Enzyme
Source

Source

Secreted

Phospholipase

A2 (sPLA2)

Inhibitor 6.2 µM
Porcine

Pancreatic
[2]

sPLA2s are a family of enzymes that play a crucial role in various physiological and

pathological processes, including inflammation, by catalyzing the hydrolysis of the sn-2 ester

bond of glycerophospholipids, leading to the release of arachidonic acid and lysophospholipids.

Arachidonic acid is a precursor to a wide range of pro-inflammatory lipid mediators, such as

prostaglandins and leukotrienes. By inhibiting sPLA2, (Z)-Oleyloxyethyl phosphorylcholine
can disrupt this inflammatory cascade.[1][3]

Role in Inflammation
The inhibition of sPLA2 by (Z)-Oleyloxyethyl phosphorylcholine positions it as a tool for

studying and potentially modulating inflammatory diseases.[1][3] The downstream effects of

sPLA2 inhibition include the reduced production of eicosanoids, which are key mediators of

inflammation.
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Simplified sPLA2 Inflammatory Signaling Pathway
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Workflow for sPLA2 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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